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Compound of Interest

Compound Name: 2,7-Dinitrofluorene

Cat. No.: B108060

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,7-Dinitrofluorene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) that serves as a key
intermediate in various organic syntheses, including the preparation of dyes and potent
hepatitis C virus inhibitors.[1] However, its classification as a suspected carcinogen
necessitates stringent safety protocols to minimize exposure and ensure proper disposal.
These application notes provide detailed procedures for the safe handling, storage, and
disposal of 2,7-Dinitrofluorene in a laboratory setting.

Hazard Identification and Classification

2,7-Dinitrofluorene is classified as a suspected human carcinogen.[2][3][4][5] It may also
cause skin, eye, and respiratory irritation and is harmful if swallowed.[6][7]

GHS Classification:

Carcinogenicity: Category 2 (H351: Suspected of causing cancer)[2][3][4][5]

Acute Oral Toxicity: Category 4 (Harmful if swallowed)[6][7]

Skin Corrosion/Irritation: May cause skin irritation.[7]

Serious Eye Damage/Eye Irritation: May cause eye irritation.
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o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[6]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2,7-
Dinitrofluorene.

Property Value Reference
Chemical Formula C13HsN204 [5]
Molecular Weight 256.21 g/mol [2][5]

Light yellow to yellow
Appearance pc?wdir/crystalz ]
Melting Point 330-334 °C [6][8]
Boiling Point 399.45 °C (estimated) [8]

- Insoluble in ethanol, soluble in
Solubility ) ) [8]
hot acetic acid.

Vapor Pressure 0.00000019 mmHg [5]

Mechanism of Carcinogenicity

The carcinogenicity of 2,7-Dinitrofluorene is attributed to its metabolic activation. This process
involves the reduction of its nitro groups to form reactive N-hydroxy arylamine intermediates.
These intermediates can then bind to DNA, forming adducts that can lead to mutations and
potentially initiate cancer.
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Metabolic Activation and DNA Adduct Formation of 2,7-Dinitrofluorene
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Caption: Metabolic pathway of 2,7-Dinitrofluorene leading to potential carcinogenicity.

Safe Handling and Personal Protective Equipment
(PPE)

Due to its hazardous nature, all work with 2,7-Dinitrofluorene must be conducted in a
designated area, such as a chemical fume hood, to minimize inhalation exposure.
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Engineering Controls:

e Fume Hood: All weighing and handling of 2,7-Dinitrofluorene powder should be performed
in a certified chemical fume hood.

» Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A lab coat should be worn at all times.

Respiratory Protection: For operations with a high potential for aerosol generation, a NIOSH-
approved respirator with an appropriate particulate filter (e.g., N95) may be necessary.

Experimental Protocol: Synthesis of 2,7-
Diaminofluorene

This protocol provides an example of a common laboratory procedure involving 2,7-
Dinitrofluorene. All handling steps must be performed in a designated area following the
safety precautions outlined above.

Materials:

2,7-Dinitrofluorene

Palladium on carbon (Pd/C, 5%)

Absolute Ethanol

Hydrazine hydrate (85%)

Tetrahydrofuran (THF)

Procedure:[3]
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Set up a three-neck round-bottom flask equipped with a mechanical stirrer and a reflux
condenser in a chemical fume hood.

To the flask, add 2,7-Dinitrofluorene (7 g, 0.028 mol), 0.5 g of 5% Pd/C, and 150 mL of
absolute ethanol.

Heat the mixture to reflux with stirring.

In a separate container, prepare a solution of 20 mL of 85% hydrazine hydrate in 25 mL of
ethanol.

Add the hydrazine hydrate solution dropwise to the refluxing mixture over a period of 1.5
hours.

Continue to reflux the mixture for an additional 2 hours. During this time, add another 0.1 g of
fresh Pd/C catalyst in portions.

Once the reaction is complete, cool the mixture and filter to remove the catalyst.

The resulting precipitate is 2,7-diaminofluorene. Dry the product at 60°C for 5 hours.
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Workflow for Safe Synthesis of 2,7-Diaminofluorene
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Caption: A simplified workflow for the synthesis of 2,7-diaminofluorene.
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Spill and Decontamination Procedures

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
contamination.

Spill Cleanup Protocol:
o Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.
e Secure the Area: Restrict access to the spill area.

» Personal Protective Equipment: Before cleaning, don the appropriate PPE, including a lab
coat, gloves, and eye protection. A respirator may be needed for large spills of the powder.

» Containment: For a solid spill, gently cover it with absorbent paper to avoid raising dust. For
a solution, contain the spill with absorbent materials (e.g., spill pillows, vermiculite).

e Cleanup:

o Solid: Carefully collect the powder and any contaminated materials using a scoop or other
appropriate tools and place them in a labeled, sealed container for hazardous waste
disposal. Avoid dry sweeping, which can create airborne dust.

o Solution: Absorb the spilled liquid with an inert absorbent material. Collect the absorbent
material and place it in a labeled, sealed container for hazardous waste disposal.

e Decontamination:

o Wipe the spill area with a suitable solvent (e.g., methanol), followed by a thorough wash
with soap and water.[9]

o All materials used for decontamination (wipes, etc.) must be disposed of as hazardous
waste.

o Contaminated clothing should be removed immediately and decontaminated or disposed
of as hazardous waste.
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Disposal Procedures

All 2,7-Dinitrofluorene waste, including empty containers and contaminated materials, must
be disposed of as hazardous chemical waste.

Disposal Protocol:

o Waste Collection: Collect all 2,7-Dinitrofluorene waste in a clearly labeled, sealed, and
chemically compatible container.

e Labeling: The container must be labeled with "Hazardous Waste," the chemical name ("2,7-
Dinitrofluorene"), and the associated hazards (e.g., "Carcinogen").

« Incineration: The primary recommended method for the disposal of carcinogenic waste is
high-temperature incineration.[10][11] This should be carried out at a licensed hazardous
waste disposal facility. Incineration should occur at temperatures of at least 850°C to ensure
complete destruction of the compound.[12]

» Contact Environmental Health and Safety: Follow your institution's specific procedures for
the collection and disposal of hazardous waste. Contact your Environmental Health and
Safety (EHS) department for guidance.
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Disposal Workflow for 2,7-Dinitrofluorene Waste
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Caption: Step-by-step procedure for the safe disposal of 2,7-Dinitrofluorene waste.

Storage

Store 2,7-Dinitrofluorene in a tightly closed container in a cool, dry, and well-ventilated area
away from incompatible materials such as strong oxidizing agents.[6] The storage area should
be clearly marked with a "Carcinogen" warning sign.
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First Aid Measures

¢ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Get medical attention if irritation develops.

¢ Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Get medical attention immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://gost.tpsgc-pwgsc.gc.ca/tfs.aspx?ID=54&lang=eng
https://gost.tpsgc-pwgsc.gc.ca/tfs.aspx?ID=54&lang=eng
https://gost.tpsgc-pwgsc.gc.ca/tfs.aspx?ID=54&lang=eng
https://climateactionaccelerator.org/solutions/incineration/
https://www.benchchem.com/product/b108060#safe-handling-and-disposal-procedures-for-2-7-dinitrofluorene
https://www.benchchem.com/product/b108060#safe-handling-and-disposal-procedures-for-2-7-dinitrofluorene
https://www.benchchem.com/product/b108060#safe-handling-and-disposal-procedures-for-2-7-dinitrofluorene
https://www.benchchem.com/product/b108060#safe-handling-and-disposal-procedures-for-2-7-dinitrofluorene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108060?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

